N-(2-carbamoylphenyl)-6-morpholinopyrimidine-4-carboxamide

Specification

• CAS No.: 1903188-19-1
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.344
• IUPAC Name: N-(2-carbamoylphenyl)-6-morpholin-4-ylpyrimidine-4-carboxamide
• Standard InChI: InChI=1S/C16H17N5O3/c17-15(22)11-3-1-2-4-12(11)20-16(23)13-9-14(19-10-18-13)21-5-7-24-8-6-21/h1-4,9-10H,5-8H2,(H2,17,22)(H,20,23)
• Standard InChI Key: CNBJLOZFGMAPIL-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC=NC(=C2)C(=O)NC3=CC=CC=C3C(=O)N

Introduction

Synthesis and Physicochemical Properties

Physicochemical Profile

Key properties include:

Property	Value
Solubility	Not available
LogP (Predicted)	~2.1 (Moderate lipophilicity)

The absence of solubility data underscores the need for empirical studies to optimize formulation strategies.

Pharmacological Considerations

ADME Challenges

While no pharmacokinetic data exist for this compound, related pyrimidines often face issues such as:

• Rapid Clearance: Due to hepatic metabolism via cytochrome P450 enzymes.

• Low Oral Bioavailability: Attributed to poor solubility or efflux by P-glycoprotein.

Toxicity Profile

Pyrimidine derivatives may exhibit myelosuppression or hepatotoxicity at high doses. Preclinical safety assessments are imperative to identify dose-limiting toxicities.

Future Research Directions

Structural Optimization

• Solubility Enhancement: Introduce polar substituents (e.g., hydroxyl, amine) on the morpholine ring.

• Targeted Delivery: Conjugate with antibody-drug conjugates (ADCs) to improve tumor selectivity.

Mechanistic Studies

• Proteomic Profiling: Identify binding partners using affinity chromatography or mass spectrometry.

• In Vivo Efficacy: Evaluate antitumor activity in xenograft models of breast or lung cancer.